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Compound of Interest

Compound Name: Terephthalohydroxamic acid

CAS No.: 20073-80-7

Cat. No.: B1596460

Get Quote

Executive Summary
Terephthalohydroxamic acid (THA), also known as 1,4-benzenedicarbohydroxamic acid, is a

critical bifunctional chelating agent utilized in both industrial metallurgy and pharmaceutical

research.[1] Structurally derived from terephthalic acid, THA replaces carboxylic acid groups

with hydroxamic acid moieties (

), granting it exceptional affinity for transition metals (Fe, Cu, Zn) and lanthanides.

This guide provides a rigorous technical analysis of THA, detailing its optimized synthesis,

coordination chemistry, and dual-application utility as a flotation collector for rare earth minerals

and a zinc-binding pharmacophore in Histone Deacetylase (HDAC) inhibitors.

Part 1: Chemical Structure & Physicochemical
Properties[2][3]
Structural Characteristics
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THA (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-

inserted">

) consists of a benzene ring substituted at the para positions (1,4) with hydroxamic acid groups.
[1][2][3][4][5] Its reactivity is defined by keto-enol tautomerism, which governs its metal-binding
capability.

Keto Form: Predominant in solid state and acidic solution.

Enol Form: Favored in alkaline conditions; the deprotonated enolate is the active chelating

species.
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Figure 1: Tautomeric equilibrium and metal chelation pathway of hydroxamic acids.

Physicochemical Data Table
The following data consolidates experimental values essential for experimental design.
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Property Value / Description Context

CAS Registry Number 20073-80-7
Specific to

Terephthalohydroxamic acid

Molecular Weight 196.16 g/mol

Appearance
White to off-white crystalline

powder

Melting Point > 230°C (Decomposes)
Undergoes Lossen

rearrangement at high T

Acidity (

)
,

Hydroxamic -NH protons are

weakly acidic

Solubility
DMSO, DMF, Aqueous

NaOH/KOH

Poor solubility in water and

alcohols

Coordination Mode O,O-Bidentate
Forms stable 5-membered

chelate rings

Part 2: Synthesis & Characterization Protocol
Synthesis Strategy: The Schotten-Baumann
Modification
While THA can be synthesized from terephthaloyl chloride, the Dimethyl Terephthalate (DMT)

route is preferred for safety and scalability, avoiding the generation of corrosive HCl gas. This

protocol utilizes hydroxylaminolysis in a basic methanolic solution.

Reagents Required:
Dimethyl terephthalate (DMT)[6][7][8]

Hydroxylamine hydrochloride (

)

Potassium Hydroxide (KOH) or Sodium Methoxide (
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)

Methanol (anhydrous preferred)

Step-by-Step Protocol
Step 1: Preparation of Hydroxylamine Base

Dissolve 1.1 equivalents (relative to ester groups) of

in Methanol.

Separately, dissolve 1.1 equivalents of KOH in Methanol.

Slowly add the KOH solution to the hydroxylamine solution at 0°C.

Filter off the precipitated KCl salt. The filtrate contains free hydroxylamine base.

Step 2: Nucleophilic Acyl Substitution

Add Dimethyl terephthalate (1.0 eq) to the fresh hydroxylamine filtrate.

Add an additional 1.0 eq of KOH (dissolved in MeOH) to catalyze the reaction and

deprotonate the product (driving equilibrium).

Reaction: Stir at room temperature for 24–48 hours. A heavy white precipitate (the potassium

salt of THA) will form.

Step 3: Isolation and Purification

Filter the potassium salt and wash with cold methanol to remove unreacted ester.

Acidification: Dissolve the salt in minimum deionized water. Acidify dropwise with 2M HCl to

pH ~4–5.

The free Terephthalohydroxamic acid will precipitate immediately.

Filter, wash with water, and dry under vacuum at 60°C.
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Figure 2: Optimized synthesis workflow via hydroxylaminolysis of dimethyl terephthalate.

Characterization (Validation)
Iron(III) Chloride Test: Dissolve a small amount of product in methanol and add aqueous

. A deep violet/red color confirms the presence of the hydroxamic acid group (formation of
ferric hydroxamate complex).

IR Spectroscopy: Look for broad O-H/N-H stretch (
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) and the characteristic carbonyl split: Amide I (

) and Amide II (

).

Part 3: Applications & Mechanisms
Mineral Flotation (Industrial Application)
THA is a superior collector for oxide minerals (Malachite, Cassiterite) and Rare Earth Elements

(Bastnaesite) compared to traditional fatty acids.

Mechanism: Chemisorption.[9] The hydroxamic acid group forms a stable 5-membered ring

chelate with surface metal ions (e.g.,

on malachite).

Selectivity: THA binds preferentially to metal cations on the mineral surface rather than silica

(quartz), allowing for high-grade separation.

Biological Activity: HDAC Inhibition
In drug discovery, THA serves as a "Zinc Binding Group" (ZBG) scaffold. Histone Deacetylases

(HDACs) are enzymes that remove acetyl groups from histones, regulating gene expression.

Mechanism: The catalytic site of HDACs contains a

ion. The hydroxamic acid moiety of THA enters the active site and chelates the zinc ion in a
bidentate fashion, displacing the water molecule required for catalysis. This inhibition leads
to hyperacetylation of histones and can induce apoptosis in cancer cells.
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Figure 3: Mechanism of HDAC inhibition via Zinc chelation by Terephthalohydroxamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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